Cas no 109206-94-2 (3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside)

• Product Name: 3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside
• CAS No: 109206-94-2
• MF: C₂₂H₂₆O₁₃
• MW: 498.4340
• CID: 4671393
• PubChem ID: 10323625
• Update Time: 2025-10-05

3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trimethoxyphenyl-(6-O-galloyl)-O-beta-D-glucopyranoside
• [(2R,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(3,4,5-trimethoxyphenoxy)oxan-2-yl]methyl 3,4,5-trihydroxybenzoate
• 3,4,5-Trimethoxyphenyl 6-O-galloyl-beta-D-glucopyranoside
• 3,4,5-Trimethoxyphenyl-(6/'-O-galloyl)-O-beta-D-glucopyranoside
• HY-N8556
• 3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-
• 109206-94-2
• A-D-glucopyranoside
• AKOS040761057
• CS-0146748
• CHEMBL477736
• F92826
• DA-60203
• 3,4,5-trimethoxyphenyl-(6'-O-galloyl)-O-beta-D-glucopyranoside
• 3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside

• Inchi： 1S/C22H26O13/c1-30-13-6-10(7-14(31-2)20(13)32-3)34-22-19(28)18(27)17(26)15(35-22)8-33-21(29)9-4-11(23)16(25)12(24)5-9/h4-7,15,17-19,22-28H,8H2,1-3H3/t15-,17-,18+,19-,22-/m1/s1
• InChI Key： KIFTYWBRCWVSAV-DRASZATQSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=C(C(=C(C=1)O)O)O)=O)O)O)O)OC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 498.13734088g/mol
• Monoisotopic Mass: 498.13734088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 194

Experimental Properties

• Color/Form: Powder

3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides